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Compound of Interest

Compound Name: Descarbon Sildenafil-d3

Cat. No.: B12409405

Technical Guide: Descarbon Sildenafil-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Descarbon Sildenafil-d3, a
deuterated analog of Descarbon Sildenafil. This document is intended for use by researchers,
scientists, and professionals in the field of drug development and analytical chemistry.
Descarbon Sildenafil-d3 is primarily utilized as an internal standard in pharmacokinetic and
metabolic studies of Sildenafil and its derivatives.

Quantitative Data

The following table summarizes the key quantitative information for Descarbon Sildenafil-d3,
compiled from various chemical suppliers. As a formal Certificate of Analysis was not publicly
available, the purity is an estimated value based on typical specifications for such reference
standards.
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Parameter

Value

Source/Comment

Chemical Name

4-ethoxy-3-(1-methyl-7-oxo-3-
propyl-6,7-dihydro-1H-
pyrazolo[4,3-d]pyrimidin-5-yl)-
N-(2-((methyl-

d3)amino)ethyl)benzenesulfon

[1]

amide
Molecular Formula C20H25D3N604S [11[2][3]
Molecular Weight 451.56 g/mol [1112][3]

Not available for the
CAS Number deuterated form. The non- [1112]

labelled form is 466684-88-8.
Appearance White to Off-White Solid [4]

Based on general

Purity Typically =98% specifications for similar

analytical standards.

Isotopic Purity

>99% atom D

Based on typical specifications

for deuterated standards.

Structural Relationships

The following diagram illustrates the structural relationship between Sildenafil, its

impurity/metabolite Descarbon Sildenafil, and the deuterated internal standard, Descarbon

Sildenafil-d3.
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Sildenafil
C22H30N604S

emoval of piperazine ring and addition of (methylamino)ethyl group

Descarbon Sildenafil
C20H28N604S

euterium labeling (d3)

Descarbon Sildenafil-d3
C20H25D3N604S

Click to download full resolution via product page

Structural relationship between Sildenafil and its derivatives.

Experimental Protocols

While a specific, detailed experimental protocol for a Certificate of Analysis of Descarbon

Sildenafil-d3 is not publicly available, the following methodologies are representative of the

analytical techniques used for the quality control and analysis of sildenafil and its related

compounds.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is designed to separate and quantify Descarbon Sildenafil-d3 from potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

Mobile Phase: A gradient of Acetonitrile and an aqueous buffer (e.g., 20 mM Ammonium
Acetate, pH 7.0).

Flow Rate: 1.0 mL/min.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12409405?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409405?utm_src=pdf-body
https://www.benchchem.com/product/b12409405?utm_src=pdf-body
https://www.benchchem.com/product/b12409405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Column Temperature: 30 °C.
e Detection: UV at 240 nm.
e Injection Volume: 10 pL.

o Sample Preparation: A stock solution of Descarbon Sildenafil-d3 is prepared in a suitable
solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL. This is
then diluted with the mobile phase to a working concentration (e.g., 0.1 mg/mL) for injection.

o Data Analysis: The purity is determined by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Identity Confirmation

This method provides confirmation of the molecular weight and structure of Descarbon
Sildenafil-d3.

e Instrumentation: An HPLC system coupled to a tandem mass spectrometer (e.g., a triple
quadrupole).

« lonization Source: Electrospray lonization (ESI) in positive mode.

e Chromatographic Conditions: Similar to the HPLC method described above, often with a
faster gradient to ensure rapid elution.

o Mass Spectrometry Parameters:

o Scan Mode: Full scan to identify the parent ion and product ion scan to confirm
fragmentation patterns.

o Parent lon (m/z): [M+H]* for Descarbon Sildenafil-d3 (expected around 452.6).
o Collision Energy: Optimized to produce characteristic fragment ions.

o Data Analysis: The identity of the compound is confirmed by the presence of the correct
parent ion and a consistent fragmentation pattern.
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Experimental Workflow

The following diagram outlines a typical workflow for the analysis of a batch of Descarbon
Sildenafil-d3 for a Certificate of Analysis.
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Workflow for the Certificate of Analysis of Descarbon Sildenafil-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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